(4-Methyl-1H-imidazol-2-yl)acetonitrile

• IUPAC Name: 2-(5-methyl-1H-imidazol-2-yl)acetonitrile
• InChI: InChI=1S/C6H7N3/c1-5-4-8-6(9-5)2-3-7/h4H,2H2,1H3,(H,8,9)
• InChI Key: XZZORRSDKILMNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N1)CC#N
• Molecular Formula: C6H7N3
• Molecular Weight: 121.14 g/mol
• CAS No.: 863399-39-7

Description

“(4-Methyl-1H-imidazol-2-yl)acetonitrile” is a chemical compound that belongs to the class of organic compounds known as imidazoles. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

Target of Action

The compound 2-(4-methyl-1H-imidazol-2-yl)acetonitrile, also known as 2-(5-methyl-1H-imidazol-2-yl)acetonitrile or (4-Methyl-1H-imidazol-2-yl)acetonitrile, is a derivative of imidazole . Imidazole derivatives have been reported to show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . .

Mode of Action

Imidazole derivatives are known for their broad range of chemical and biological properties . The presence of a positive charge on either of the two nitrogen atoms in the imidazole ring allows it to show two equivalent tautomeric forms . This property might contribute to its interaction with its targets and any resulting changes.

Biochemical Pathways

Imidazole derivatives are known to affect a wide range of biological activities . Therefore, it can be inferred that this compound may interact with multiple biochemical pathways, leading to various downstream effects.

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities , suggesting that this compound could have diverse effects at the molecular and cellular levels.

Biochemical Analysis

Biochemical Properties

2-(4-Methyl-1H-imidazol-2-yl)acetonitrile plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are involved in the metabolism of many drugs and endogenous compounds. The nature of these interactions often involves binding to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity .

Cellular Effects

The effects of 2-(4-Methyl-1H-imidazol-2-yl)acetonitrile on different cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the MAPK/ERK signaling pathway, which is crucial for cell proliferation and differentiation. Additionally, it can alter the expression of genes involved in oxidative stress response and apoptosis .

Molecular Mechanism

At the molecular level, 2-(4-Methyl-1H-imidazol-2-yl)acetonitrile exerts its effects through various mechanisms. It binds to specific biomolecules, leading to changes in their conformation and activity. This compound can act as an enzyme inhibitor or activator, depending on the context. For instance, it has been found to inhibit the activity of certain kinases, thereby affecting downstream signaling pathways. Additionally, it can modulate gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 2-(4-Methyl-1H-imidazol-2-yl)acetonitrile change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions but can degrade over time, leading to a decrease in its efficacy. Long-term exposure to this compound has been associated with alterations in cellular metabolism and function, both in vitro and in vivo .

Dosage Effects in Animal Models

The effects of 2-(4-Methyl-1H-imidazol-2-yl)acetonitrile vary with different dosages in animal models. At low doses, it may exhibit beneficial effects, such as enhancing metabolic activity and reducing oxidative stress. At high doses, it can lead to toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .

Metabolic Pathways

2-(4-Methyl-1H-imidazol-2-yl)acetonitrile is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in its metabolism. These interactions can affect metabolic flux and the levels of various metabolites. The compound’s metabolism can lead to the formation of active or inactive metabolites, which can further influence its biological activity .

Transport and Distribution

The transport and distribution of 2-(4-Methyl-1H-imidazol-2-yl)acetonitrile within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. For instance, it has been found to accumulate in the liver and kidneys, where it exerts its primary effects. The transport mechanisms also influence the compound’s bioavailability and efficacy .

Subcellular Localization

The subcellular localization of 2-(4-Methyl-1H-imidazol-2-yl)acetonitrile is crucial for its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications. For example, it may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism. The compound’s localization can also affect its interactions with other biomolecules and its overall biological activity .